Cas no 2173999-72-7 (tert-butyl octahydropyrrolo2,3-bpyrrole-1-carboxylate)

• Product Name: tert-butyl octahydropyrrolo2,3-bpyrrole-1-carboxylate
• CAS No: 2173999-72-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5777859
• PubChem ID: 141223309
• Update Time: 2025-08-01

tert-butyl octahydropyrrolo2,3-bpyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2173999-72-7
• tert-butyl octahydropyrrolo[2,3-b]pyrrole-1-carboxylate
• AT33348
• EN300-1698026
• TERT-BUTYL HEXAHYDROPYRROLO[2,3-B]PYRROLE-1(2H)-CARBOXYLATE
• tert-butyl octahydropyrrolo2,3-bpyrrole-1-carboxylate

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-5-8-4-6-12-9(8)13/h8-9,12H,4-7H2,1-3H3
• InChI Key： UXTZTMCMDQHEDG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CCNC12)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl octahydropyrrolo2,3-bpyrrole-1-carboxylate

Introduction to tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate] (CAS No. 2173999-72-7)

Tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate], identified by the chemical compound code CAS No. 2173999-72-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a fused bicyclic structure with significant potential for biological activity. The presence of an octahydropyrrolo[bpyrrole] core and a tert-butyl substituent introduces unique steric and electronic properties, making it a valuable scaffold for drug discovery and molecular design.

The tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate] structure is characterized by its rigid bicyclic framework, which includes a pyrrole ring system embedded within an octahydropyrrolo[bpyrrole] moiety. The carboxylate functional group at the 1-position provides a site for further derivatization, enabling the attachment of various pharmacophores or bioactive units. This versatility has positioned the compound as a promising candidate for developing novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and structural complexity. The octahydropyrrolo[bpyrrole] scaffold, in particular, has been explored for its potential in modulating enzyme inhibition and receptor binding. Studies have demonstrated that such structures can exhibit significant affinity for certain protein targets, making them attractive for drug development. The tert-butyl group enhances the lipophilicity of the molecule, improving its membrane permeability and bioavailability—a critical factor in drug design.

One of the most compelling aspects of tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate] is its potential in medicinal chemistry. Researchers have leveraged this scaffold to develop inhibitors of enzymes involved in cancer metabolism and inflammation. For instance, derivatives of this compound have shown promise in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammatory responses. The carboxylate moiety allows for further functionalization, enabling the creation of analogs with enhanced selectivity and potency.

The synthesis of tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate] involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the complex bicyclic core. The introduction of the tert-butyl group typically involves alkylation reactions under controlled conditions to prevent unwanted side products.

Recent advancements in computational chemistry have further enhanced the understanding of tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate]'s interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to specific pockets on protein surfaces, suggesting its potential as a lead compound for drug development. These virtual screening approaches have accelerated the process of identifying promising candidates for experimental validation.

The pharmacological profile of tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate] has been investigated through both in vitro and in vivo studies. In cell-based assays, derivatives of this compound have demonstrated inhibitory activity against various disease-relevant targets. For example, some analogs have shown potent effects on kinases involved in cancer signaling pathways. Additionally, animal models have provided insights into the compound's pharmacokinetic properties and therapeutic efficacy.

The role of stereochemistry in determining the biological activity of tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate] cannot be overstated. The three-dimensional arrangement of atoms within the molecule influences how it interacts with biological targets at the molecular level. Researchers have meticulously optimized synthetic routes to produce enantiomerically pure forms or mixtures with defined stereochemical outcomes. This approach has led to the discovery of more potent and selective analogs with improved pharmacological profiles.

The future prospects for tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate] are promising, with ongoing research aimed at expanding its therapeutic applications. Novel synthetic strategies are being explored to diversify its chemical library while maintaining structural integrity. Additionally, interdisciplinary collaborations between chemists and biologists are expected to yield innovative approaches for evaluating its biological efficacy.

In conclusion,tert-butyl octahydropyrrolo[2,3-bpyrrole-1-carboxylate] (CAS No. 2173999-72-7) represents a significant advancement in medicinal chemistry due to its unique structural features and biological potential. Its development as a therapeutic agent is driven by cutting-edge research methodologies and collaborative efforts across multiple scientific disciplines. As our understanding of its pharmacological properties continues to grow,this compound holds considerable promise for addressing unmet medical needs.